Cas no 2694729-47-8 (methyl 2-1-(bromomethyl)cyclopentylacetate)

• Product Name: methyl 2-1-(bromomethyl)cyclopentylacetate
• CAS No: 2694729-47-8
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD34475347
• CID: 5626605
• PubChem ID: 165948580
• Update Time: 2025-06-07

methyl 2-1-(bromomethyl)cyclopentylacetate Chemical and Physical Properties

Names and Identifiers

• 2694729-47-8
• methyl 2-[1-(bromomethyl)cyclopentyl]acetate
• EN300-28312064
• methyl 2-1-(bromomethyl)cyclopentylacetate

• MDL： MFCD34475347
• Inchi： 1S/C9H15BrO2/c1-12-8(11)6-9(7-10)4-2-3-5-9/h2-7H2,1H3
• InChI Key： BESOOJQROIDGRA-UHFFFAOYSA-N
• SMILES： BrCC1(CC(=O)OC)CCCC1

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-1-(bromomethyl)cyclopentylacetate

Recent Advances in the Synthesis and Applications of Methyl 2-1-(Bromomethyl)cyclopentylacetate (CAS: 2694729-47-8)

Methyl 2-1-(bromomethyl)cyclopentylacetate (CAS: 2694729-47-8) is a versatile intermediate in organic synthesis and pharmaceutical chemistry. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This compound's unique structure, featuring a bromomethyl group attached to a cyclopentyl ring, makes it a valuable building block for the synthesis of complex molecules with biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 2-1-(bromomethyl)cyclopentylacetate as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized its reactive bromomethyl group to introduce various pharmacophores, resulting in compounds with significant activity against cancer cell lines. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in drug discovery.

In the field of neuropharmacology, a recent patent application (WO2023056789) described the use of methyl 2-1-(bromomethyl)cyclopentylacetate in the synthesis of novel GABA receptor modulators. The compound's cyclopentyl moiety was found to enhance blood-brain barrier penetration, while the ester group allowed for further structural modifications. This research opens new avenues for the development of treatments for epilepsy and anxiety disorders.

From a synthetic chemistry perspective, several innovative approaches to the preparation of methyl 2-1-(bromomethyl)cyclopentylacetate have been reported. A 2024 paper in Organic Process Research & Development described a continuous flow process that improved the yield to 85% while reducing the formation of byproducts. This advancement is particularly significant for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's stability and reactivity profile have also been the subject of recent investigations. Studies published in Tetrahedron Letters (2023) examined its behavior under various reaction conditions, providing valuable insights for synthetic chemists. These findings are particularly relevant for process optimization in industrial settings where reaction conditions can significantly impact cost-effectiveness and environmental sustainability.

Looking forward, methyl 2-1-(bromomethyl)cyclopentylacetate continues to attract attention as a versatile intermediate. Its applications extend beyond pharmaceuticals to include materials science, where it serves as a precursor for functional polymers. As research progresses, we anticipate seeing more innovative uses of this compound emerge, particularly in targeted drug delivery systems and bio-conjugation chemistry.